Cas no 30894-87-2 (1,3,5-Triazine,2-chloro-4,6-bis(chloromethyl)-)

• Product Name: 1,3,5-Triazine,2-chloro-4,6-bis(chloromethyl)-
• CAS No: 30894-87-2
• MF: C₅H₄Cl₃N₃
• MW: 212.464357376099
• CID: 307527
• PubChem ID: 35661
• Update Time: 2025-04-19

1,3,5-Triazine,2-chloro-4,6-bis(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2-chloro-4,6-bis(chloromethyl)-
• 2-CHLORO-4,6-BIS(CHLOROMETHYL)-S-TRIAZINE
• 2-chloro-4,6-bis(chloromethyl)-1,3,5-triazine
• 30894-87-2
• DTXSID70275364

• Inchi： 1S/C5H4Cl3N3/c6-1-3-9-4(2-7)11-5(8)10-3/h1-2H2
• InChI Key： YFRPWEWPYYRSTP-UHFFFAOYSA-N
• SMILES： ClCC1N=C(N=C(CCl)N=1)Cl

Computed Properties

• Exact Mass: 210.94732
• Monoisotopic Mass: 210.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.557
• Boiling Point: 384.4°Cat760mmHg
• Flash Point: 218.3°C
• Refractive Index: 1.572
• PSA: 38.67